Cas no 2749436-09-5 (1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene)

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a bromine substituent, a methylsulfonyl group, and a trifluoromethoxy moiety. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing properties of the sulfonyl and trifluoromethoxy groups enhance reactivity in nucleophilic substitution and cross-coupling reactions. The bromine atom serves as a versatile handle for further functionalization via metal-catalyzed transformations. This compound’s high purity and stability under standard conditions ensure reliable performance in complex synthetic pathways. Its well-defined reactivity profile makes it a preferred choice for researchers developing advanced heterocyclic and fluorinated compounds.
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene structure
2749436-09-5 structure
Product Name:1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene
CAS No:2749436-09-5
MF:C8H6BrF3O3S
MW:319.09565114975
CID:6795366
PubChem ID:162523323
Update Time:2025-07-01

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL24156055
    • 1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene
    • 2749436-09-5
    • MFCD32701834
    • AKOS040804472
    • 1-bromo-3-methanesulfonyl-5-(trifluoromethoxy)benzene
    • Inchi: 1S/C8H6BrF3O3S/c1-16(13,14)7-3-5(9)2-6(4-7)15-8(10,11)12/h2-4H,1H3
    • InChI Key: FSWYUXOCSSZCHW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)S(C)(=O)=O)OC(F)(F)F

Computed Properties

  • Exact Mass: 317.91731g/mol
  • Monoisotopic Mass: 317.91731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 51.8Ų

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene Pricemore >>

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